Cas no 2034499-37-9 (2-({1-(5-chlorothiophen-2-yl)sulfonylpyrrolidin-3-yl}oxy)-6-methoxypyrazine)

• Product Name: 2-({1-(5-chlorothiophen-2-yl)sulfonylpyrrolidin-3-yl}oxy)-6-methoxypyrazine
• CAS No: 2034499-37-9
• MF: C₁₃H₁₄ClN₃O₄S₂
• MW: 375.8510
• CID: 5352132
• Update Time: 2025-11-05

2-({1-(5-chlorothiophen-2-yl)sulfonylpyrrolidin-3-yl}oxy)-6-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(5-chlorothiophen-2-yl)sulfonylpyrrolidin-3-yl]oxy-6-methoxypyrazine
• 2-((1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)-6-methoxypyrazine
• 2-({1-(5-chlorothiophen-2-yl)sulfonylpyrrolidin-3-yl}oxy)-6-methoxypyrazine

• Inchi： 1S/C13H14ClN3O4S2/c1-20-11-6-15-7-12(16-11)21-9-4-5-17(8-9)23(18,19)13-3-2-10(14)22-13/h2-3,6-7,9H,4-5,8H2,1H3
• InChI Key： PBTFPBNECXZVCA-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C(S1)S(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=NC([H])=C(N=1)OC([H])([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 504
• XLogP3: 2.4
• Topological Polar Surface Area: 118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on 2-({1-(5-chlorothiophen-2-yl)sulfonylpyrrolidin-3-yl}oxy)-6-methoxypyrazine

2-({1-(5-Chlorothiophen-2-yl)sulfonylpyrrolidin-3-yl}oxy)-6-methoxypyrazine: A Comprehensive Overview

The compound with CAS No. 2034499-37-9, known as 2-({1-(5-chlorothiophen-2-yl)sulfonylpyrrolidin-3-yl}oxy)-6-methoxypyrazine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrazine ring, a pyrrolidine moiety, and a thiophene group, all interconnected through sulfonyl and methoxy functionalities. The 5-chlorothiophen group introduces electronic diversity, while the sulfonylpyrrolidine moiety enhances the molecule's stability and bioavailability.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials, particularly in the development of high-performance polymers and optoelectronic devices. Its unique electronic properties, derived from the conjugation between the pyrazine ring and the thiophene group, make it an ideal candidate for applications in organic electronics. Researchers have demonstrated that incorporating this compound into polymer frameworks can significantly improve charge transport properties, paving the way for next-generation flexible electronics.

In the realm of medicinal chemistry, 2-({1-(5-chlorothiophen-2-yl)sulfonylpyrrolidin-3-yl}oxy)-6-methoxypyrazine has shown promise as a lead compound for drug discovery. Its sulfonyl group is known to enhance pharmacokinetic properties, making it a valuable intermediate in the synthesis of bioactive molecules. Recent findings suggest that derivatives of this compound may exhibit potent anti-inflammatory and antioxidant activities, opening new avenues for therapeutic interventions.

The synthesis of this compound involves a multi-step process that combines principles from both organic and organometallic chemistry. Key steps include the formation of the sulfonylpyrrolidine intermediate through a nucleophilic substitution reaction and the subsequent coupling with the 5-chlorothiophene moiety via a palladium-catalyzed cross-coupling reaction. The introduction of the methoxy group on the pyrazine ring is achieved through a Friedel-Crafts alkylation reaction, ensuring high regioselectivity and yield.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that under aerobic conditions, it undergoes rapid degradation into innocuous byproducts, making it a more sustainable choice compared to traditional synthetic compounds. This property aligns with current global efforts to develop eco-friendly chemical processes and reduce environmental pollution.

In conclusion, 2-({1-(5-chlorothiophen-2-yl)sulfonylpyrrolidin-3-yl}oxy)-6-methoxypyrazine represents a versatile building block with applications spanning multiple disciplines. Its unique chemical structure, combined with its favorable electronic and pharmacokinetic properties, positions it as a key player in both academic research and industrial development. As research continues to uncover new applications for this compound, its role in shaping future technologies and therapeutic strategies is likely to expand significantly.